Cas no 1596072-88-6 (2-Methyl-4-(methylsulfanyl)butan-1-amine)

• Product Name: 2-Methyl-4-(methylsulfanyl)butan-1-amine
• CAS No: 1596072-88-6
• MF: C₆H₁₅NS
• MW: 133.255000352859
• CID: 5760071
• PubChem ID: 58388297
• Update Time: 2025-05-20

2-Methyl-4-(methylsulfanyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(methylsulfanyl)butan-1-amine
• 1596072-88-6
• EN300-1855537
• SCHEMBL12360623
• 2-Methyl-4-(methylsulfanyl)butan-1-amine

• Inchi： 1S/C6H15NS/c1-6(5-7)3-4-8-2/h6H,3-5,7H2,1-2H3
• InChI Key： GVZMDAPKGNGQGQ-UHFFFAOYSA-N
• SMILES： S(C)CCC(C)CN

Computed Properties

• Exact Mass: 133.09252066g/mol
• Monoisotopic Mass: 133.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on 2-Methyl-4-(methylsulfanyl)butan-1-amine

Introduction to 2-Methyl-4-(methylsulfanyl)butan-1-amine (CAS No. 1596072-88-6)

2-Methyl-4-(methylsulfanyl)butan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1596072-88-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework with an amine functional group and a methylsulfanyl substituent, has garnered attention for its potential applications in drug discovery and molecular design. The presence of both alkyl and sulfur-containing moieties makes it a versatile intermediate for synthesizing more complex pharmacophores, which are critical in developing novel therapeutic agents.

The chemical structure of 2-Methyl-4-(methylsulfanyl)butan-1-amine consists of a four-carbon chain with a methyl group at the second carbon and a methylsulfanyl group at the fourth carbon, attached to an amine group at the first carbon. This arrangement imparts specific electronic and steric properties to the molecule, influencing its reactivity and interactions with biological targets. The compound's solubility profile and stability under various conditions further enhance its utility as a building block in synthetic chemistry.

In recent years, there has been growing interest in sulfur-containing heterocycles and their derivatives due to their broad spectrum of biological activities. The methylsulfanyl group in 2-Methyl-4-(methylsulfanyl)butan-1-amine contributes to its potential as a pharmacophore, enabling interactions with biological macromolecules such as enzymes and receptors. This has prompted researchers to explore its role in developing inhibitors or modulators for various diseases, including inflammatory disorders and metabolic conditions.

One of the most compelling aspects of 2-Methyl-4-(methylsulfanyl)butan-1-amine is its versatility in synthetic transformations. The amine functionality allows for further derivatization through reactions such as acylation, alkylation, and condensation, while the methylsulfanyl group can participate in nucleophilic substitution or coordination chemistry. These properties make it a valuable starting material for constructing more intricate molecular architectures, which are often required in modern drug design.

Recent studies have highlighted the importance of amine derivatives in medicinal chemistry. For instance, modifications of primary and secondary amines have led to the discovery of several potent drugs with improved pharmacokinetic profiles. The unique structural features of 2-Methyl-4-(methylsulfanyl)butan-1-amine position it as a promising candidate for further exploration in this context. Researchers are investigating its potential as a scaffold for developing new antibiotics, antivirals, and anticancer agents.

The synthesis of 2-Methyl-4-(methylsulfanyl)butan-1-amine can be achieved through multiple pathways, each offering distinct advantages depending on the desired scale and purity requirements. Common methods include reductive amination of ketones or aldehydes followed by functional group interconversion, or direct condensation reactions involving sulfur-containing precursors. Advances in catalytic systems have also enabled more efficient and environmentally friendly routes to this compound, aligning with the growing emphasis on green chemistry principles.

In addition to its pharmaceutical applications, 2-Methyl-4-(methylsulfanyl)butan-1-amine has shown promise in materials science. Its ability to form stable complexes with metal ions makes it useful in designing metal-organic frameworks (MOFs) or coordination polymers with tailored properties. These materials have potential applications in gas storage, catalysis, and sensing technologies.

The safety profile of 2-Methyl-4-(methylsulfanyl)butan-1-amine is another critical consideration. While it does not fall under any hazardous classification categories such as flammability or toxicity at typical handling concentrations, proper laboratory protocols should always be followed to ensure safe handling. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through the use of personal protective equipment (PPE).

As research continues to uncover new applications for sulfur-containing compounds like 2-Methyl-4-(methylsulfanyl)butan-1-amine, collaborations between academic institutions and pharmaceutical companies will be essential for translating laboratory findings into clinical reality. The compound's unique structural features offer a rich ground for innovation, making it a cornerstone in the quest for next-generation therapeutics.

The future directions for studying 2-Methyl-4-(methylsulfanyl)butan-1-amine include exploring its role in drug repurposing efforts. By re-examining existing literature data on similar compounds, researchers may uncover novel therapeutic uses that were not initially apparent. Furthermore, computational modeling techniques can be employed to predict binding affinities and optimize derivatives before experimental validation.

In conclusion, 2-Methyl - 4 - (m ethyl sulfany l ) but an - 1 - am ine ( CAS No . 1596072 - 88 - 6 ) is a multifaceted compound with significant potential across multiple domains of chemical research . Its unique structural attributes , coupled with recent advancements in synthetic methodologies , position it as a valuable asset for both academic investigations and industrial applications . As our understanding of its properties continues to expand , so too will its contributions to pharmaceutical development , materials science , and beyond .